3-Chloro-1-(3-(1-hydroxyethyl)piperidin-1-yl)propan-1-one
Overview
Description
3-Chloro-1-(3-(1-hydroxyethyl)piperidin-1-yl)propan-1-one, also known as 3-CEHP, is an organic compound with a wide range of applications in scientific research. It is a versatile compound that has been used in the synthesis of other compounds, as well as in the development of drugs, biological agents, and other substances. 3-CEHP has been studied extensively in the laboratory, and its unique properties have been exploited in a variety of scientific applications.
Scientific Research Applications
Synthesis of Bioactive Piperidine Derivatives
Piperidine derivatives are crucial in the synthesis of various bioactive compounds. “3-Chloro-1-(3-(1-hydroxyethyl)piperidin-1-yl)propan-1-one” can serve as a precursor in the synthesis of substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. These derivatives are significant in the development of new pharmaceuticals with potential therapeutic effects .
Development of Pharmacological Agents
The structural motif of piperidine is present in many pharmacological agents. Research indicates that piperidine derivatives exhibit a broad spectrum of biological activities, including antibacterial, antifungal, and antiviral properties. This makes them valuable in the design and development of new drugs .
Advanced Organic Synthesis Techniques
The compound can be utilized in advanced organic synthesis techniques such as hydrogenation, cyclization, cycloaddition, annulation, and amination. These methods are fundamental in creating complex organic molecules for various scientific applications .
Mechanism of Action
The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . In the last several years, a lot of reviews concerning specific methods of piperidine synthesis, functionalization, and their pharmacological application were published .
properties
IUPAC Name |
3-chloro-1-[3-(1-hydroxyethyl)piperidin-1-yl]propan-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18ClNO2/c1-8(13)9-3-2-6-12(7-9)10(14)4-5-11/h8-9,13H,2-7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QTLDHOAQZHABAJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1CCCN(C1)C(=O)CCCl)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.71 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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